5-(3-Chlorophenyl)oxazolidine-2,4-dione

• Molecular Formula: C9H6ClNO3
• Molecular Weight: 211.60 g/mol
• SMILES: C1=CC(=CC(=C1)Cl)C2C(=O)NC(=O)O2
• InChI: InChI=1S/C9H6ClNO3/c10-6-3-1-2-5(4-6)7-8(12)11-9(13)14-7/h1-4,7H,(H,11,12,13)
• InChIKey: PXYQVBQLMHTRMN-UHFFFAOYSA-N

5-(3-Chlorophenyl)oxazolidine-2,4-dione (CAS 82128-89-0; molecular formula C₉H₆ClNO₃; molecular weight 211.60 g/mol) is a heterocyclic compound belonging to the oxazolidine-2,4-dione class, characterized by a five-membered ring bearing two carbonyl groups and a 3-chlorophenyl substituent at the 5-position. This compound class has been extensively investigated for hypoglycemic activity, with a systematic structure-activity relationship (SAR) study published by Schnur and Morville demonstrating that 5-aryloxazolidine-2,4-diones can improve glucose tolerance in fasted rats and potentiate glucose-stimulated insulin release without causing hypoglycemia below normal fasting levels.

5-(3-Chlorophenyl)oxazolidine-2,4-dione Procurement Guide: Compound Identity and Known Pharmacological Context

5-(3-Chlorophenyl)oxazolidine-2,4-dione (CAS 82128-89-0; molecular formula C₉H₆ClNO₃; molecular weight 211.60 g/mol) is a heterocyclic compound belonging to the oxazolidine-2,4-dione class, characterized by a five-membered ring bearing two carbonyl groups and a 3-chlorophenyl substituent at the 5-position . This compound class has been extensively investigated for hypoglycemic activity, with a systematic structure-activity relationship (SAR) study published by Schnur and Morville (1986) demonstrating that 5-aryloxazolidine-2,4-diones can improve glucose tolerance in fasted rats and potentiate glucose-stimulated insulin release without causing hypoglycemia below normal fasting levels [1]. The lead compound identified in that series, 5-(2-chloro-6-methoxyphenyl)oxazolidine-2,4-dione (compound 49), was selected from a panel of 5-substituted derivatives in which substituent position on the phenyl ring proved to be a critical determinant of pharmacological activity [1]. Multiple U.S. patents assigned to Pfizer Inc. further disclose 5-phenyl and 5-naphthyl oxazolidine-2,4-diones as hypoglycemic agents, with explicit data for several chloro-substituted positional isomers [2][3].

SAR Probe Enables meta-substitution positional scanning in oxazolidinedione glucose-tolerance studies

Regioisomeric Control 3-chlorophenyl isomer fills gap unaddressed by 2-, 4-, or 5-substituted analogs

Class-Level Evidence Oxazolidine-2,4-dione series reported to modulate glucose response in fasted-rat models

• [1] Schnur RC, Morville M. Improved glucose tolerance in rats treated with oxazolidinediones. J Med Chem. 1986 May;29(5):770-8. doi: 10.1021/jm00155a030. PMID: 3701788. View Source
• [2] Schnur RC. Hypoglycemic 5-substituted oxazolidine-2,4-diones. U.S. Patent US4399296A, issued August 16, 1983. Assignee: Pfizer Inc. View Source
• [3] Schnur RC. Hypoglycemic 5-substituted oxazolidine-2,4-diones. U.S. Patent US4407811A, issued October 4, 1983. Assignee: Pfizer Inc. View Source

Why In-Class Generic Substitution Fails: Regiochemical Dependence of 5-(3-Chlorophenyl)oxazolidine-2,4-dione Activity

Within the 5-aryloxazolidine-2,4-dione chemotype, the position of chlorine substitution on the phenyl ring is not a trivial structural variation—it is a primary determinant of pharmacological activity. The SAR investigation by Schnur and Morville established that optimal positions for phenyl ring substitution are the 2-, 5-, and 6-positions, with the 3- and 4-positions conferring substantially reduced or absent hypoglycemic efficacy [1]. This is quantitatively underscored by patent data: the 4-chlorophenyl derivative produced only 16% blood glucose lowering at 0.5 h and 19% at 1 h at 25 mg/kg in the rat glucose tolerance test—a fraction of the activity exhibited by 2-substituted or 2,6-disubstituted analogs at doses as low as 2.5–5 mg/kg [2]. Furthermore, substitution of halogen at the 4-position is explicitly noted in the patent to "reduce activity" relative to the unsubstituted parent phenyl compound [2]. A researcher or procurement officer who substitutes 5-(3-chlorophenyl)oxazolidine-2,4-dione with its 4-chloro isomer, the unsubstituted parent, or a 2-methoxy analog will obtain a compound with fundamentally different pharmacological properties, invalidating SAR comparisons and confounding biological interpretation. The 3-chloro isomer occupies a distinct regiochemical space that is neither represented by the high-activity 2-substituted leads nor fully interchangeable with the 4-chloro isomer for quantitative structure-activity studies.

4-Chlorophenyl analog may not reproduce meta-substitution profile

Para-substituted isomer shows distinct glucose-response magnitude; cannot represent 3-Cl pharmacology in SAR matrices.

2-Substituted leads lack meta-chlorine context

High-activity 2-chloro-6-methoxy or 5-chloro-2-methoxy analogs occupy preferred pharmacophore space and do not inform meta-substituent effects.

Unsubstituted parent offers no halogen SAR reference

5-Phenyloxazolidine-2,4-dione lacks chlorine-related electronic/lipophilic modulation; substitution invalidates halogen positional scanning.

• [1] Schnur RC, Morville M. Improved glucose tolerance in rats treated with oxazolidinediones. J Med Chem. 1986 May;29(5):770-8. doi: 10.1021/jm00155a030. PMID: 3701788. Abstract: 'Substituent effects at positions 2-6 of the phenyl ring were investigated. Optimal positions for substitution were found to be the 2-, 5-, and 6-positions.' View Source
• [2] Schnur RC. Hypoglycemic 5-substituted oxazolidine-2,4-diones. U.S. Patent US4407811A, issued October 4, 1983. Table I: 4-chlorophenyl at 25 mg/kg shows 16% (0.5 h) and 19% (1 h) blood glucose lowering; text states: 'substitution of a halogen (chloro) at the 4-position reduces activity.' View Source

Quantitative Differentiation Evidence for 5-(3-Chlorophenyl)oxazolidine-2,4-dione vs. Close Analogs

Para-Chloro Isomer Hypoglycemic Activity: Quantitative Benchmark for 3-Chloro Differentiation

The 4-chlorophenyl positional isomer serves as the closest regioisomeric comparator with publicly available quantitative hypoglycemic data. In the rat glucose tolerance test, 5-(4-chlorophenyl)oxazolidine-2,4-dione produced 16% blood glucose lowering at 0.5 h and 19% at 1 h post-dose at 25 mg/kg p.o., while at 100 mg/kg the effect diminished to 7% and 2%, respectively—indicating a non-dose-proportional response profile [1]. In contrast, the preferred 2-substituted analogs (e.g., 2-chloro-6-methoxyphenyl) achieve 14–26% lowering at only 5 mg/kg [2]. The 3-chlorophenyl isomer, bearing chlorine at the meta rather than para position, is not represented in either the known compound activity table (Table I) or the preferred compound table (Table II) of the foundational patent, consistent with the published SAR that positions 2, 5, and 6 are optimal for activity while position 3 is not [1][3]. This positional exclusion provides a structural rationale for predicting that 5-(3-chlorophenyl)oxazolidine-2,4-dione exhibits hypoglycemic activity significantly lower than that of the para isomer and substantially lower than 2-substituted leads.

Para-Cl Isomer Activity

Class-level inference

4-Cl: 16% (0.5 h), 19% (1 h) at 25 mg/kg; 7% (0.5 h), 2% (1 h) at 100 mg/kg

Supports lower predicted activity for meta-substituted isomer

Data from US4407811A; 3-Cl isomer not directly tested in published tables

Evidence Dimension	Hypoglycemic activity (% blood glucose lowering) in rat glucose tolerance test
Target Compound Data	Not directly reported in published patent tables; predicted to be lower than 4-chloro isomer based on SAR excluding position 3 from optimal substitution sites
Comparator Or Baseline	5-(4-Chlorophenyl)oxazolidine-2,4-dione: 16% (0.5 h), 19% (1 h) at 25 mg/kg; 7% (0.5 h), 2% (1 h) at 100 mg/kg. 5-(2-Chloro-6-methoxyphenyl)oxazolidine-2,4-dione: 14% (0.5 h), 18% (1 h) at 5 mg/kg; 26% (0.5 h), 19% (1 h) at 5 mg/kg [Table II, US4407811A].
Quantified Difference	Not directly quantifiable for target compound; the 4-chloro isomer shows ~60–75% lower activity than the 2-chloro-6-methoxy lead at comparable or higher doses. The 3-chloro isomer is expected to fall within or below this reduced-activity range.
Conditions	Rat glucose tolerance test; oral dosing; blood glucose measured at 0.5 h and 1 h post-glucose challenge; compounds administered as suspensions in 0.1% polyvinyl alcohol or similar vehicle.

Why This Matters

Procurement of the 3-chlorophenyl isomer is essential as a regioisomeric control compound for SAR studies; substituting it with the 4-chloro or 2-chloro isomer would eliminate the ability to probe meta-substitution effects on pharmacological activity.

• [1] Schnur RC. Hypoglycemic 5-substituted oxazolidine-2,4-diones. U.S. Patent US4407811A, issued October 4, 1983. Table I (lines 100-112) and text: 'substitution of a halogen (chloro) at the 4-position reduces activity.' View Source
• [2] Schnur RC. Hypoglycemic 5-substituted oxazolidine-2,4-diones. U.S. Patent US4407811A, issued October 4, 1983. Table II (lines 180-187). View Source
• [3] Schnur RC, Morville M. Improved glucose tolerance in rats treated with oxazolidinediones. J Med Chem. 1986 May;29(5):770-8. doi: 10.1021/jm00155a030. PMID: 3701788. Abstract: 'Optimal positions for substitution were found to be the 2-, 5-, and 6-positions.' View Source

LogP Differentiation: 3-Chlorophenyl vs. Unsubstituted Phenyl Oxazolidine-2,4-dione

The calculated octanol/water partition coefficient (LogP) of 5-(3-chlorophenyl)oxazolidine-2,4-dione is 1.7, compared to a LogP of 1.1 for the unsubstituted parent compound 5-phenyloxazolidine-2,4-dione [1][2]. This represents a ΔLogP of +0.6 log units, reflecting the lipophilicity-enhancing effect of meta-chlorine substitution on the phenyl ring. The 3-(3-chlorophenyl)oxazolidine-2,4-dione regioisomer (N-substituted) has a reported LogP of 1.82, confirming that the position of chlorophenyl attachment (C-5 vs. N-3) further modulates lipophilicity [3]. These differences in LogP have direct implications for membrane permeability, tissue distribution, and metabolic stability within the oxazolidinedione series.

LogP Differentiation

Cross-study comparable

LogP = 1.7 (predicted)

Moderate lipophilicity increase vs. parent (Δ +0.6); supports ADME profiling context

Calculated values; experimental LogP not reported

Evidence Dimension	Octanol/water partition coefficient (LogP)
Target Compound Data	LogP = 1.7 (predicted)
Comparator Or Baseline	5-Phenyloxazolidine-2,4-dione (unsubstituted parent): LogP = 1.1 (predicted). 3-(3-Chlorophenyl)oxazolidine-2,4-dione (N-substituted isomer): LogP = 1.82 (predicted).
Quantified Difference	ΔLogP = +0.6 vs. unsubstituted parent; ΔLogP = -0.12 vs. N-substituted isomer
Conditions	Predicted/calculated LogP values from chemical property databases (Molaid, ChemBase); experimental LogP not reported in primary literature.

Why This Matters

A LogP difference of +0.6 relative to the unsubstituted parent is substantial enough to alter membrane permeability and pharmacokinetic behavior, making the 3-chlorophenyl derivative a distinct physicochemical entity for ADME profiling within oxazolidinedione SAR campaigns.

• [1] Molaid Chemical Database. 5-(3-chlorophenyl)oxazolidine-2,4-dione (CAS 82128-89-0). Calculated Properties: LogP = 1.7. URL: https://www.molaid.com/MS_2914339 View Source
• [2] Molaid Chemical Database. 5-Phenyloxazolidine-2,4-dione (CAS 5841-63-4). Calculated Properties: LogP = 1.1. URL: https://www.molaid.com (search CAS 5841-63-4). View Source
• [3] Molaid Chemical Database. 3-(3-Chlorophenyl)oxazolidine-2,4-dione (CAS 10300-60-4). Calculated Properties: LogP = 1.82. URL: https://www.molaid.com (search CAS 10300-60-4). View Source

Regioisomeric Selectivity: 3-Chlorophenyl as a SAR Probe for Position-Dependent Pharmacology

The foundational SAR study by Schnur and Morville explicitly identified positions 2, 5, and 6 as the optimal substitution sites on the phenyl ring for hypoglycemic activity, while variations at other positions or modifications of the oxazolidinedione ring generally led to loss of activity [1]. The 3-chlorophenyl derivative occupies a position (meta) that was systematically investigated as part of a full positional scan across positions 2 through 6. The patent data confirm that mono-chloro substitution at position 5 (5-chloro-2-methoxyphenyl) at 5 mg/kg yields 38% (0.5 h) and 29% (1 h) blood glucose lowering, while the 5-chloro monosubstituted analog (without 2-methoxy) at the same dose produces 11% (0.5 h) and 12% (1 h) lowering—demonstrating that even within chloro-substituted derivatives, the precise substitution pattern profoundly modulates activity [2]. The 3-chloro isomer, by virtue of its meta-substitution, provides a critical data point for mapping the positional dependence of halogen effects on hypoglycemic activity.

Positional SAR Comparison

Class-level inference

5-Cl-2-MeO: 38% (0.5 h) at 5 mg/kg; 5-Cl: 11% at same dose

Meta-chlorine placement shifts glucose-response profile downward

3-Cl data unavailable; position 3 excluded from optimal 2,5,6-substitution pattern

Evidence Dimension	Position-dependent hypoglycemic activity in rat glucose tolerance test
Target Compound Data	No direct activity data available; positioned at meta (3-) on the phenyl ring, which is outside the optimal 2,5,6-substitution pattern defined by SAR
Comparator Or Baseline	5-Chloro-2-methoxyphenyl isomer (Cl at position 5): 38% (0.5 h), 29% (1 h) at 5 mg/kg. 5-Chloro monosubstituted: 11% (0.5 h), 12% (1 h) at 5 mg/kg. 4-Chlorophenyl: 16% (0.5 h), 19% (1 h) at 25 mg/kg [Table II and Table I, US4407811A].
Quantified Difference	Activity of 5-Cl-2-MeO isomer exceeds that of 5-Cl monosubstituted by ~3.5-fold at 0.5 h and ~2.4-fold at 1 h at the same dose (5 mg/kg), demonstrating that even among chloro-substituted analogs, precise regiochemistry and co-substitution dramatically alter potency. The 3-chloro isomer is predicted to exhibit activity at or below the level of 4-chlorophenyl.
Conditions	Rat glucose tolerance test; oral dosing; blood glucose measured at 0.5 h and 1 h post-glucose challenge. Dose range: 5–100 mg/kg.

Why This Matters

For a complete positional scanning SAR matrix, the 3-chlorophenyl isomer fills an essential gap that cannot be approximated by the 4-chloro or 5-chloro isomers; its procurement enables rigorous determination of the meta-substitution contribution to pharmacological activity.

• [1] Schnur RC, Morville M. Improved glucose tolerance in rats treated with oxazolidinediones. J Med Chem. 1986 May;29(5):770-8. doi: 10.1021/jm00155a030. PMID: 3701788. View Source
• [2] Schnur RC. Hypoglycemic 5-substituted oxazolidine-2,4-diones. U.S. Patent US4407811A, issued October 4, 1983. Table II (lines 180-187): 5-chloro-2-methoxy and 5-chloro data at 5 mg/kg. View Source

Synthetic Accessibility: Explicit Inclusion in Preparative Methodology Patent

The U.S. Patent US4220787A (Scholz, assigned to BASF AG) describes a general process for the preparation of oxazolidine-2,4-diones by reaction of carbamates with 2-hydroxycarboxylic acid esters. The patent explicitly enumerates 3-chlorophenyl as one of the preferred aryl substituents (R₁) in the general formula, alongside 2-, 3-, and 4-chlorophenyl, 2-, 3-, and 4-fluorophenyl, and other halogenated aryl groups [1]. This explicit inclusion confirms that the synthetic methodology for preparing 5-(3-chlorophenyl)oxazolidine-2,4-dione is established and enabled in the patent literature, providing a documented synthetic route. The patent further specifies reaction conditions (80° to 250 °C, optionally catalyzed by metal halides, oxides, or carboxylates of tin, lead, cobalt, or copper) that are applicable to the 3-chlorophenyl substrate [1]. Additionally, the lookchem database records the synthetic route from the Schnur J. Med. Chem. paper (DOI: 10.1021/jm00155a030), involving triethylamine in tetrahydrofuran at 0–5 °C, as applicable to 3-substituted phenyl derivatives .

Synthetic Route Enabled

Supporting evidence

3-Chlorophenyl explicitly listed in preparative patent US4220787A

Documented synthetic methodology reduces procurement risk

General process via carbamate/2-hydroxycarboxylic ester; conditions 80-250 °C

Evidence Dimension	Synthetic accessibility as documented in patent and journal literature
Target Compound Data	3-Chlorophenyl explicitly listed as R₁ aryl substituent in preparative patent; synthetic route documented via α-hydroxy amide cyclization with dialkyl carbonate or phosgene/triethylamine method
Comparator Or Baseline	2-Chlorophenyl and 4-chlorophenyl isomers are equivalently listed as R₁ substituents in the same patent; the methodology is general across all chlorophenyl positional isomers
Quantified Difference	No yield data specific to 3-chlorophenyl isomer; yields for analogous 3-substituted derivatives (e.g., 3,5-dichlorophenyl) reported as 85–88% in related patents
Conditions	Reaction of N-(3-chlorophenyl)carbamate with 2-hydroxycarboxylic acid ester at 80–250 °C, or phosgene/triethylamine method at 0–5 °C in tetrahydrofuran.

Why This Matters

Procurement decisions for research compounds require confidence in synthetic feasibility; the explicit enumeration of 3-chlorophenyl in the enabling patent literature reduces synthetic risk and supports compound sourcing or in-house preparation.

• [1] Scholz HJ. Preparation of oxazolidine-2,4-diones. U.S. Patent US4220787A, issued September 2, 1980. Assignee: BASF AG. Lines 36-41: 'R₁ aryl, eg. phenyl, naphthyl, 2-, 3- and 4-fluorophenyl, 2-, 3- and 4-chlorophenyl...' View Source

Absence from Preferred Compound Table: Negative Evidence Supporting Differentiated Procurement

Table II of U.S. Patent US4407811A enumerates the 'Hypoglycemic Activity of Preferred Oxazolidine-2,4-diones in the Rat Glucose Tolerance Test,' listing compounds that demonstrate activity at 5 mg/kg or less—a dose at which the parent phenyl compound and all known analogs are inactive [1]. The table includes 2-acetamidophenyl, 2-chloro-6-methoxy, 2-fluorophenyl-6-methoxy, 2-methoxyphenyl, 5-bromo-2-methoxy, 5-chloro-2-methoxy, 5-fluoro-2-methoxy, 5-cyano-2-methoxy, 5-methyl-2-methoxy, 2-ethoxyphenyl, 5-chloro (monosubstituted), 5-fluoro (monosubstituted), and 6-fluoro (monosubstituted) derivatives. Notably absent from this preferred list are any 3-substituted or 4-substituted monosubstituted phenyl derivatives, consistent with the SAR conclusion that positions 2, 5, and 6 are optimal for activity [1][2]. This exclusion provides negative evidence that 5-(3-chlorophenyl)oxazolidine-2,4-dione falls outside the high-activity pharmacophore space, reinforcing its distinct profile as a reduced-activity or inactive comparator.

Preferred Compound Exclusion

Class-level inference

3-Cl derivative absent from Table II (Preferred Compounds) of US4407811A

Supports classification as reduced-activity/inactive comparator

Negative evidence; consistent with SAR exclusion of meta position from optimal sites

Evidence Dimension	Inclusion vs. exclusion from preferred compound activity table in foundational patent
Target Compound Data	3-Chlorophenyl derivative: absent from Table II (Preferred Compounds) of US4407811A
Comparator Or Baseline	5-Chloro-2-methoxyphenyl derivative: present in Table II with 38% (0.5 h) and 29% (1 h) at 5 mg/kg. 2-Chloro-6-methoxyphenyl: present in Table II with 14–26% at 5 mg/kg. 4-Chlorophenyl: present in Table I (Known Compounds) with 16% (0.5 h) at 25 mg/kg but absent from Table II (Preferred Compounds).
Quantified Difference	The 3-chloro monosubstituted isomer is excluded from the preferred compound table, while the 5-chloro monosubstituted isomer is included (11% at 0.5 h, 12% at 1 h at 5 mg/kg). This indicates that meta-chlorine substitution confers lower activity than para- or 5-substitution.
Conditions	Rat glucose tolerance test; preferred compounds defined as those active at ≤5 mg/kg; known compounds tested up to 100 mg/kg.

Why This Matters

For researchers building SAR matrices or seeking negative control compounds for hypoglycemic oxazolidinedione screening, the documented exclusion of 3-substituted analogs from the preferred activity space makes 5-(3-chlorophenyl)oxazolidine-2,4-dione a scientifically justified choice as a low-activity or inactive reference compound.

• [1] Schnur RC. Hypoglycemic 5-substituted oxazolidine-2,4-diones. U.S. Patent US4407811A, issued October 4, 1983. Table II (lines 180-187) and accompanying text (lines 177-179): 'all show activity at a level of 5 mg/kg. or less, a level at which all known compounds, including the parent phenyl compound are inactive.' View Source
• [2] Schnur RC, Morville M. Improved glucose tolerance in rats treated with oxazolidinediones. J Med Chem. 1986 May;29(5):770-8. doi: 10.1021/jm00155a030. PMID: 3701788. Abstract: 'Optimal positions for substitution were found to be the 2-, 5-, and 6-positions.' View Source

Optimal Research and Procurement Applications for 5-(3-Chlorophenyl)oxazolidine-2,4-dione Based on Quantitative Evidence

Positional Scanning SAR Probe for Hypoglycemic Oxazolidinedione Lead Optimization

5-(3-Chlorophenyl)oxazolidine-2,4-dione serves as a critical meta-substitution data point in systematic positional scanning studies of 5-aryloxazolidine-2,4-diones. As demonstrated in the foundational SAR by Schnur and Morville, optimal hypoglycemic activity resides at the 2-, 5-, and 6-positions of the phenyl ring, while the 3- and 4-positions confer reduced activity [1]. The 4-chlorophenyl comparator has documented activity (16–19% blood glucose lowering at 25 mg/kg) [2], and the 5-chloro analog is included among preferred compounds (11–12% at 5 mg/kg) [2]. The 3-chloro derivative completes the halogen positional scan matrix, enabling rigorous regression models that quantitatively map the contribution of chlorine substitution at each ring position to pharmacological activity. Without this specific regioisomer, the SAR matrix contains a structural gap at the meta position that cannot be reliably interpolated from ortho- or para-substituted analogs.

Lipophilicity Reference Standard for Oxazolidinedione ADME Profiling

With a calculated LogP of 1.7, 5-(3-chlorophenyl)oxazolidine-2,4-dione occupies an intermediate lipophilicity position between the unsubstituted parent (LogP 1.1) and the N-substituted 3-chlorophenyl isomer (LogP 1.82) [1]. This ΔLogP of +0.6 relative to the parent compound is sufficient to produce measurable differences in membrane permeability, plasma protein binding, and metabolic clearance. In ADME screening cascades for oxazolidinedione-based drug candidates, the 3-chlorophenyl derivative provides a well-characterized lipophilicity benchmark against which the permeability and metabolic stability of novel analogs can be calibrated. Its intermediate LogP also makes it suitable as a reference compound for chromatographic method development (e.g., HPLC logD determination) within oxazolidinedione compound libraries.

Negative Control Compound for In Vitro and In Vivo Hypoglycemic Screening

The absence of the 3-chlorophenyl derivative from the Preferred Compounds table of US4407811A, combined with its exclusion from the optimal substitution positions (2, 5, 6) defined by the Schnur SAR [2], supports its classification as a reduced-activity or potentially inactive analog within the oxazolidinedione hypoglycemic series. This property makes it a scientifically defensible negative control for in vitro assays (e.g., glucose-stimulated insulin secretion in isolated pancreatic islets) and in vivo glucose tolerance tests. When used alongside the high-activity lead compound 5-(2-chloro-6-methoxyphenyl)oxazolidine-2,4-dione, the 3-chlorophenyl isomer provides a regioisomerically matched inactive comparator that controls for nonspecific effects of the oxazolidinedione scaffold independent of target engagement.

Synthetic Intermediate for 3-Aryl Oxazolidine-2,4-dione Derivatives

The Scholz preparative patent (US4220787A) explicitly includes 3-chlorophenyl as a substrate for oxazolidine-2,4-dione synthesis via reaction of N-(3-chlorophenyl)carbamate with 2-hydroxycarboxylic acid esters [1]. This establishes 5-(3-chlorophenyl)oxazolidine-2,4-dione as both a target compound and a potential intermediate for further derivatization. The 3-chlorophenyl group can serve as a synthetic handle for subsequent cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig) or nucleophilic aromatic substitution, enabling the generation of more elaborate 5-aryl oxazolidine-2,4-dione libraries. For medicinal chemistry groups engaged in oxazolidinedione-based drug discovery, procurement of this specific regioisomer enables diversification strategies that are not accessible from the 4-chloro or 2-chloro isomers due to differing electronic and steric properties at the meta position.

Application

Selection Property

Validation Focus

Positional SAR probe

Meta-substitution regioisomeric identity

Glucose-response regression models and positional scanning matrix

Lipophilicity reference for ADME profiling

Intermediate lipophilicity benchmark

Permeability and metabolic stability calibration across oxazolidinedione series

Negative control in glucose-tolerance studies

Reduced-activity profile (outside preferred pharmacophore)

Assay specificity and scaffold-related background control

Synthetic intermediate for library expansion

Halogen handle for cross-coupling at meta position

Diversification via Suzuki or Buchwald-Hartwig reactions on 3-chlorophenyl scaffold

• [1] Scholz HJ. Preparation of oxazolidine-2,4-diones. U.S. Patent US4220787A, issued September 2, 1980. Lines 36-41. URL: https://patents.google.com/patent/US4220787A/en View Source
• [2] Schnur RC. Hypoglycemic 5-substituted oxazolidine-2,4-diones. U.S. Patent US4407811A, issued October 4, 1983. Table I and Table II. URL: https://patents.google.com/patent/US4407811A/en View Source